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1-Butanol for Solvent Applications: A Technical
Guide
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 1-
butanol, a versatile solvent with significant applications across the chemical, pharmaceutical,

and biotechnology sectors. This document details its key characteristics, outlines standardized

experimental protocols for their determination, and offers a logical framework for solvent

selection in research and development.

Core Physicochemical Properties of 1-Butanol
1-Butanol (n-butanol) is a primary alcohol with a four-carbon linear chain. Its utility as a solvent

is derived from a unique balance of polarity, hydrogen bonding capability, and miscibility with a

wide range of organic solvents.[1][2] The following table summarizes its principal

physicochemical properties.

Table 1: Core Physicochemical Properties of 1-Butanol
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Property Value Units Conditions

General

Molecular Formula C₄H₁₀O - -

Molecular Weight 74.12 g/mol -

Appearance Colorless Liquid - Standard

Odor Alcoholic, Banana-like - -

Thermal Properties

Boiling Point 117.7 °C 1 atm

Melting Point -89.8 °C 1 atm

Flash Point 35 - 38 °C Closed Cup

Autoignition

Temperature
340 °C 1 atm

Physical Properties

Density 0.810 g/cm³ at 20 °C

Refractive Index (nD) 1.399 - at 20 °C

Viscosity 2.573 mPa·s at 25 °C

Vapor Pressure 6.7 hPa at 20 °C

Solubility

Solubility in Water 7.3 - 7.9 g/100 mL at 25 °C

Water in 1-Butanol 20.1 % by weight at 20 °C

References:[1][2][3][4][5]

Solvent Characteristics
The effectiveness of 1-butanol as a solvent is defined by several key parameters that influence

its interaction with solutes. It is considered a solvent of intermediate polarity, capable of
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dissolving a wide range of both polar and non-polar compounds.[6][7] This versatility makes it a

valuable tool in extraction, chromatography, and reaction chemistry.[8][9]

Table 2: Key Solvent Parameters for 1-Butanol

Parameter Value / Description
Significance in Solvent
Applications

Polarity Polar Protic

The hydroxyl (-OH) group

allows for hydrogen bonding,

making it a protic solvent

capable of solvating both

anions and cations.[6][7] The

four-carbon chain imparts

significant non-polar character.

Log P (Octanol/Water) 0.84

Indicates moderate lipophilicity,

making it effective for

extracting moderately non-

polar compounds from

aqueous solutions.[2]

Dipole Moment 1.66 D

Miscibility

Miscible with many organic

solvents (alcohols, ethers,

acetone).[1][2]

Allows for its use in mixed-

solvent systems to fine-tune

polarity and solvating power.

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties is critical for solvent selection and

process design. The following sections outline standardized methodologies for key properties

of 1-butanol.

3.1. Boiling Point Determination (Distillation Method)

The boiling point is a fundamental property for solvent purification and for defining the

conditions of a chemical reaction. A common method for its determination is simple distillation.

[10][11]
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Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[12]

Apparatus: Distilling flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:

A sample of the liquid (e.g., 1-butanol) is placed in the distilling flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distilling flask to accurately measure the temperature of the vapor.

The liquid is heated, and as it boils, the vapor rises, passes into the condenser, is cooled,

and collects in the receiving flask.

The temperature is recorded when it stabilizes during the distillation of the pure liquid. This

stable temperature is the boiling point.[11]

3.2. Density Measurement (Digital Density Meter)

Density is crucial for converting between mass and volume measurements and for quality

control. The ASTM D4052 standard describes a precise method using a digital density meter.[5]

[13]

Principle: A small volume of the liquid is introduced into an oscillating U-shaped tube. The

change in the oscillation frequency of the tube caused by the mass of the sample is

measured. This frequency change is directly related to the density of the liquid.[3]

Apparatus: Digital density meter with an oscillating U-tube, temperature control, and a

means for sample injection (manual syringe or automated sampler).

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

pure water.

The sample of 1-butanol is injected into the clean, dry U-tube, ensuring no air bubbles are

present.[5]
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The instrument maintains a constant temperature and measures the oscillation period of

the U-tube containing the sample.

The density is automatically calculated from the measured oscillation period using the

calibration data.[3]

3.3. Flash Point Determination (Pensky-Martens Closed Cup)

The flash point is a critical safety parameter, indicating the lowest temperature at which a liquid

can form an ignitable mixture with air. The ASTM D93 standard is a widely used method.[1][4]

[14]

Principle: A sample is heated in a closed cup at a controlled rate while being stirred. An

ignition source is periodically applied to the vapor space above the liquid surface. The flash

point is the lowest temperature at which the application of the ignition source causes the

vapors to ignite.[14][15]

Apparatus: Pensky-Martens closed-cup tester (manual or automated), which includes a

brass test cup, a lid with a shutter mechanism for introducing an ignition source, a stirrer, and

a temperature probe.[4]

Procedure:

A specified volume of 1-butanol is placed into the test cup.

The cup is heated at a constant, prescribed rate, and the sample is stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source is applied

by opening the shutter.

The test is continued until a distinct flash is observed inside the cup. The temperature at

which this occurs is recorded as the flash point.[15]

3.4. Viscosity Measurement (Rotational Viscometer)

Viscosity describes a fluid's resistance to flow and is important for applications involving fluid

transfer, mixing, and coating. ASTM D2196 is a standard method for determining rheological
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properties using a rotational viscometer.[16]

Principle: A spindle of a specific geometry is rotated at a constant speed within the sample

liquid. The torque required to overcome the viscous drag of the fluid is measured. This

torque is proportional to the dynamic viscosity of the liquid.[17]

Apparatus: Rotational viscometer with a selection of spindles, a sample container, and a

temperature-controlled bath.

Procedure:

The appropriate spindle and rotational speed are selected based on the expected viscosity

of 1-butanol.

The sample is placed in the container, and the temperature is allowed to equilibrate.

The spindle is immersed in the liquid to a specified depth.

The motor is started, and the spindle rotates. The instrument measures the torque.

The viscosity reading is taken once the value has stabilized. For low-viscosity liquids like

1-butanol, a special double-gap measuring system may be required for accuracy.[17]

3.5. Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful

property for identifying a pure compound and assessing its purity.

Principle: An Abbe refractometer operates on the principle of total internal reflection. It

measures the critical angle at which light is completely reflected from the interface between a

prism of high refractive index and the sample liquid. This critical angle is directly related to

the refractive index of the sample.[2][9]

Apparatus: Abbe refractometer, a light source (often a sodium lamp or LED), and a means

for temperature control.

Procedure:
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A few drops of the 1-butanol sample are placed on the surface of the lower prism.[2]

The prisms are closed, and the light source is switched on.

The user looks through the eyepiece and adjusts the instrument to bring the boundary line

between the light and dark fields into sharp focus and align it with the crosshairs.[18]

The refractive index is read directly from the instrument's calibrated scale. Temperature

control is crucial as the refractive index is temperature-dependent.[2]

3.6. Solubility and Partition Coefficient (Shake Flask Method)

Understanding a solvent's solubility characteristics is fundamental to its application in

extractions and formulations. The octanol-water partition coefficient (Log P) is a key measure of

a substance's hydrophobicity. The OECD 107 guideline describes the shake flask method for

its determination.[7][19]

Principle: A known amount of the solute (in this case, 1-butanol would be the solvent, but

this method determines the partitioning of a solute between 1-butanol and water) is added

to a mixture of 1-octanol and water. The mixture is agitated until equilibrium is reached,

allowing the solute to distribute between the two immiscible phases. The concentration of the

solute in each phase is then measured.[19]

Apparatus: Separatory funnel or centrifuge tubes, shaker, centrifuge, and an analytical

instrument (e.g., GC, HPLC, or UV-Vis spectrophotometer) to measure the concentration of

the solute.

Procedure:

1-Octanol and water are pre-saturated with each other.

A volume of each phase is added to a vessel along with the test substance.

The vessel is shaken at a constant temperature until equilibrium is achieved.[7]

The phases are separated, typically by centrifugation.
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The concentration of the test substance in both the 1-octanol and water phases is

determined analytically.

The partition coefficient (Pow) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.[19] The value is typically reported as its

base-10 logarithm (Log P).

Logical Workflow for Solvent Selection
The selection of an appropriate solvent is a critical decision in experimental design and process

development. The following diagram illustrates a logical workflow, highlighting key decision

points where the properties of 1-butanol would be considered.
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Define Application
(e.g., Synthesis, Extraction, Chromatography)

Solubility Requirements:
Does the solute dissolve?

Step 1

Polarity Matching:
'Like dissolves like'

Chemical Reactivity:
Is the solvent inert?

Step 2

1-Butanol:
Intermediate Polarity, dissolves
both polar & non-polar solutes

1-Butanol:
-OH group can be reactive

(e.g., esterification). Consider for synthesis.

Thermal Stability & Volatility:
Boiling Point & Vapor Pressure

Step 3

1-Butanol:
BP = 117.7 °C. Good for reactions
above room temp; easily removed.

Safety & Environmental:
Flash Point, Toxicity, Disposal

Step 4

1-Butanol:
Flash Point = 35 °C (Flammable).

Moderate toxicity.
Final Solvent Selection

Step 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Butanol physicochemical properties for solvent
applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3424512#1-butanol-physicochemical-properties-for-
solvent-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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